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yl)methanol

Cat. No.: B13168417

Get Quote

Structural Identification, Synthetic Pathways, and
Pharmaceutical Applications[1]
Executive Summary
The 3a-hydroxymethyl-octahydroindole scaffold represents a privileged bicyclic structure in

medicinal chemistry, serving as a core motif in Amaryllidaceae alkaloids (e.g., mesembrine),

Daphniphyllum alkaloids, and synthetic serine protease inhibitors (e.g., Aeruginosin analogs).

[1]

Unlike the widely commercially available 2-carboxy-octahydroindole (the "Choi" core used in

Perindopril and HCV inhibitors), the 3a-hydroxymethyl variants possess a quaternary

bridgehead carbon.[1] This structural feature imposes significant synthetic challenges but offers

unique vectorization for structure-activity relationship (SAR) exploration in GPCR ligands and

peptide mimetics.[1]

This guide clarifies the critical distinction between indole (N-1) and isoindole (N-2) isomers,

provides validated CAS registry numbers, and outlines a self-validating synthetic protocol for

the 3a-functionalized core.
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Nomenclature & CAS Identification
Critical Distinction: Researchers often conflate the octahydroindole (nitrogen at position 1) and

octahydroisoindole (nitrogen at position 2) scaffolds.[1] The "3a" position denotes a bridgehead

carbon in both systems, but the chemical environment differs drastically.[1]

Table 1: Primary CAS Registry Data[1]
Chemical Name Structure Type CAS Number Key Features

(3aR,7aR)-Octahydro-

1H-isoindol-3a-yl-

methanol HCl

Isoindole (N-2) 1212106-97-2

Commercially

available bridgehead

alcohol.[1] Used in

fragment-based drug

discovery.[1]

(2S,3aS,7aS)-

Octahydro-1H-indole-

2-carboxylic acid

Indole (N-1) 80875-98-5

The "Choi" core.[1]

Often reduced to the

2-hydroxymethyl

analog (CAS 142138-

83-8).[1]

rel-(3aS,7aS)-Methyl

2-benzyloctahydro-

3aH-isoindole-3a-

carboxylate

Isoindole (N-2) 130658-28-5

Precursor.[1] Can be

reduced (LiAlH₄) to

the 3a-hydroxymethyl

derivative.[1]

(3aS,7aS)-1-Benzyl-

3a-hydroxymethyl-

octahydroindol-5-one

Indole (N-1) N/A (Synthetic)

Key intermediate in

Daphniphyllum

alkaloid total synthesis

(See Synthesis

Section).[1]
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Note: The specific parent compound "Octahydro-1H-indole-3a-methanol" (unsubstituted N) is

rarely isolated as a free base due to stability issues and is typically handled as an N-protected

intermediate (e.g., N-Boc, N-Benzyl).[1]

Synthetic Pathways & Mechanism
Constructing the 3a-quaternary center is the rate-limiting step in accessing these derivatives.[1]

Two primary strategies exist: Diels-Alder Cycloaddition (for isoindoles) and Robinson

Annulation/Hydroboration (for indoles).[1]

Pathway Logic: 3a-Functionalization
The 3a-position is sterically crowded.[1] Direct alkylation of the octahydroindole ketone often

leads to mixtures. The preferred route utilizes an exocyclic methylene intermediate followed by

stereoselective hydroboration.[1]
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Figure 1: Synthetic workflow for accessing the 3a-hydroxymethyl-octahydroindole core via

exocyclic alkene hydroboration.

Experimental Protocol: Synthesis of N-Benzyl-3a-
Hydroxymethyl Derivative
Context: This protocol is adapted from the total synthesis of Daphniphyllum alkaloids, where

the 3a-hydroxymethyl group is installed via hydroboration of a 3-methylene precursor.[1]

Reagents & Equipment
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Substrate: 1-Benzyl-3-methylene-octahydroindol-5-one ethylene acetal.[1]

Reagent: Borane-THF complex (1.0 M in THF).[1][2]

Oxidant: 30% Hydrogen Peroxide (

), 3N NaOH.[1][2]

Solvent: Anhydrous Tetrahydrofuran (THF).[1][2]

Step-by-Step Methodology
Preparation: In a flame-dried round-bottom flask under Argon, dissolve the 3-methylene

substrate (1.0 eq) in anhydrous THF (0.1 M concentration).

Hydroboration: Cool the solution to 0°C. Add

(5.0 eq) dropwise over 20 minutes.

Mechanistic Insight: The bulky borane reagent attacks from the less hindered face

(typically trans to the bridgehead hydrogen), establishing the relative stereochemistry at

C3a.[1]

Reaction: Allow the mixture to warm to room temperature and stir for 3 hours. Monitor by

TLC (disappearance of the exocyclic alkene spot).

Oxidation: Cool back to 0°C. Carefully add 3N NaOH (2.0 eq) followed by dropwise addition

of 30%

(excess).

Safety Check: This step is exothermic.[1] Ensure vigorous stirring and internal temperature

monitoring (<10°C).

Workup: Stir for 1 hour. Dilute with ethyl acetate, wash with brine (

), dry over

, and concentrate in vacuo.
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Purification: Flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Validation Criteria:

NMR: Look for the disappearance of olefinic protons (

4.5-5.0 ppm) and the appearance of the hydroxymethyl methylene protons (

3.5-3.8 ppm) as a diastereotopic pair.[1]

NMR: The C3a quaternary carbon typically shifts upfield relative to the alkene precursor.[1]

Pharmaceutical Applications & SAR
The 3a-hydroxymethyl group serves as a critical "anchor" in drug design.[1][3]

Structure-Activity Relationship (SAR) Logic[1]
Vectorization: The hydroxymethyl group at the bridgehead (3a) projects into a specific

quadrant of the receptor binding pocket, distinct from the C2 or C7 positions.[1]

Rigidity: The fused bicyclic system locks the conformation of the nitrogen lone pair, improving

metabolic stability compared to flexible amino-alcohol chains.[1]

Aeruginosin Analogs: While natural Aeruginosins use the 2-carboxy-6-hydroxy core (Choi),

synthetic 3a-substituted analogs are explored for enhanced selectivity against thrombin and

Factor Xa.[1]
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Figure 2: Pharmacological targets and derivatization logic for the 3a-hydroxymethyl scaffold.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13168417/docs#definitive-guide-to-3a-
hydroxymethyl-octahydroindole-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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